1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide

• IUPAC Name: 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide
• InChI: InChI=1S/C12H20N2O/c1-6-14-9(4)7-11(10(14)5)12(15)13-8(2)3/h7-8H,6H2,1-5H3,(H,13,15)
• InChI Key: KSOPZNAACXAQKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C1C)C(=O)NC(C)C)C
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

1-Ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide, also known as EMDP or Ethyl-K, is a synthetic compound that belongs to the family of pyrrole-derived synthetic opioids. EMDP has been found to have potent analgesic effects, making it a promising candidate for the treatment of pain. The purpose of

Mechanism of Action

1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. Activation of the mu-opioid receptor leads to a decrease in the release of neurotransmitters that transmit pain signals, resulting in a reduction in pain perception.
Biochemical and Physiological Effects:
In addition to its analgesic effects, 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide has been found to have other physiological effects. It has been shown to cause sedation, respiratory depression, and miosis (constriction of the pupils). 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide has also been found to have antitussive (cough suppressing) effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide in lab experiments is its potency and efficacy in reducing pain. However, 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide has limitations in terms of its potential for abuse and dependence, as well as its potential for respiratory depression and other side effects.

Future Directions

For research on 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide include investigating its potential use in the treatment of opioid addiction, as well as exploring its potential for use in other areas of medicine, such as anesthesia and palliative care. Further studies are also needed to better understand the safety and efficacy of 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide, as well as its potential for abuse and dependence.

Synthesis Methods

The synthesis of 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide involves the reaction of 2,5-dimethylpyrrole with ethyl isocyanate, followed by reduction with sodium borohydride and acylation with propanoyl chloride. The final product is purified by recrystallization from ethanol.

Scientific Research Applications

1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide has been extensively studied for its analgesic effects. It has been found to be effective in reducing pain in animal models of acute and chronic pain. 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide has also been shown to be effective in reducing pain in humans, with a potency similar to that of morphine. In addition to its analgesic effects, 1-ethyl-2,5-dimethyl-N-propan-2-ylpyrrole-3-carboxamide has been investigated for its potential use in the treatment of opioid addiction, as it has been found to have less potential for abuse and dependence than traditional opioids.